8-Chloromethyl-10H-pyrazino[2,3-b][1,4]benzothiazine

• Molecular Formula: C11H8ClN3S
• Molecular Weight: 249.72 g/mol
• IUPAC Name: 8-(chloromethyl)-10H-pyrazino[2,3-b][1,4]benzothiazine
• InChI: InChI=1S/C11H8ClN3S/c12-6-7-1-2-9-8(5-7)15-10-11(16-9)14-4-3-13-10/h1-5H,6H2,(H,13,15)
• InChI Key: ILJXLNAFENZJAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CCl)NC3=NC=CN=C3S2

Description

8-Chloromethyl-10H-pyrazino[2,3-b][1,4]benzothiazine is a useful research compound. Its molecular formula is C11H8ClN3S and its molecular weight is 249.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

6 g of 8-chloromethyl-10-methoxymethyl-10H-pyrazino[2,3-b][1,4]benzothiazine was dissolved in 50 ml of tetrahydrofuran and 20 ml of 6 N hydrochloric acid was added thereto at 0° C. After stirring at room temperature for 30 minutes, the reaction mixture was poured into ice-water and extracted with ethyl acetate. The extract was washed with water, dried over anhydrous magnesium sulfate, filtered and concentrated under reduced pressure. The crystals precipitating in the course of the concentration were taken up by filtration and washed with diethyl ether to thereby give 4.8 g of the title compound as yellow crystals.

Synthesis routes and methods II

Procedure details

Into 250 ml of a solution of 26.9 g of 8-chloromethyl-10-methoxymethyl-10H-pyrazino[2,3-b][1,4]benzothiazine in methylene chloride was dropped 50 ml of trifluoroacetic acid at 0° C. After reacting at room temperature for 12 hours, the reaction mixture was cooled to 0° C. and neutralized by adding an aqueous solution of sodium hydrogencarbonate. The crystals thus precipitated were taken up by filtration and washed successively with water and diethyl ether to thereby give 19.1 g of the title compound as yellow crystals.

Synthesis routes and methods III

Procedure details

Into a solution of 7 g of 10H-pyrazino[2,3-b][1,4]benzothiazine-8-methanol and 6.1 ml of pyridine in N,N-dimethylformamide (50 ml) was added dropwise 5.9 ml of methanesulfonyl chloride at 0° C. After stirring at room temperature for 1 hour, the reaction mixture was poured into a pre-cooled aqueous solution of methylene chloride/sodium hydrogencarbonate, extracted with ethyl acetate, washed with water and dried over anhydrous sodium sulfate. After distilling off the solvent under reduced pressure, the crystals thus precipitated were diluted with a small amount of ethyl acetate, taken up by filtration and washed with diethyl ether. Thus 4.7 g of the title compound was obtained as a yellow powder.